Cas no 175357-61-6 (1-Benzyl-3-butylpiperazine)

1-Benzyl-3-butylpiperazine structure
1-Benzyl-3-butylpiperazine structure
Product Name:1-Benzyl-3-butylpiperazine
CAS No:175357-61-6
MF:C15H24N2
MW:232.364463806152
CID:112015
PubChem ID:19353079
Update Time:2025-04-18

1-Benzyl-3-butylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-3-butylpiperazine
    • (S)-1-benzyl-3-butylpiperazine
    • 1‐BENZYL‐3‐BUTYLPIPERAZINE
    • Piperazine,3-butyl-1-(phenylmethyl)-, (3S)-
    • (3S)-1-benzyl-3-butylpiperazine
    • (S)-3-Butyl-1-(phenylmethyl)piperazine
    • 186412-45-3
    • FT-0710076
    • SCHEMBL8152771
    • FT-0770438
    • A26349
    • DALAPON-METHYLESTER
    • 175357-61-6
    • AKOS022181229
    • FT-0728933
    • DTXSID00938657
    • Inchi: 1S/C15H24N2/c1-2-3-9-15-13-17(11-10-16-15)12-14-7-5-4-6-8-14/h4-8,15-16H,2-3,9-13H2,1H3
    • InChI Key: XESDITBVSGTNKQ-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCNC(CCCC)C1

Computed Properties

  • Exact Mass: 232.19412
  • Monoisotopic Mass: 232.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.958
  • Boiling Point: 332 ºC
  • Flash Point: 119 ºC
  • PSA: 15.27
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